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Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323 Get Quote

For researchers and professionals in drug development and materials science, understanding

the thermal properties of active pharmaceutical ingredients (APIs) and related organic

molecules is critical for formulation, processing, and stability assessment. Pyridinedicarboxylic

acids, a group of structural isomers, serve as important building blocks in the synthesis of

various pharmaceutical and coordination compounds. Their thermal behavior, particularly their

decomposition temperature, is a key parameter influencing their handling and application. This

guide provides a comparative thermal analysis of the six isomers of pyridinedicarboxylic acid,

supported by experimental data.

Thermal Properties Overview
The thermal stability of the pyridinedicarboxylic acid isomers was evaluated based on their

decomposition temperatures, which are often reported as melting points due to decomposition

occurring upon melting. The data reveals significant differences in thermal stability based on

the substitution pattern of the carboxyl groups on the pyridine ring.
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Isomer Name Systematic Name CAS Number
Melting/Decomposi
tion Temperature
(°C)

Quinolinic acid

2,3-

Pyridinedicarboxylic

acid

89-00-9 188 - 190 (dec.)

Lutidinic acid

2,4-

Pyridinedicarboxylic

acid

499-80-9 246 - 248 (dec.)

Isocinchomeronic acid

2,5-

Pyridinedicarboxylic

acid

100-26-5 242 - 247 (dec.)[1][2]

Dipicolinic acid

2,6-

Pyridinedicarboxylic

acid

499-83-2 248 - 250 (dec.)

Cinchomeronic acid

3,4-

Pyridinedicarboxylic

acid

490-11-9 262 (dec.)

Dinicotinic acid

3,5-

Pyridinedicarboxylic

acid

499-81-0 >300[3]

Note: "(dec.)" indicates that the substance decomposes at its melting point.

The data indicates that Dinicotinic acid (3,5-isomer) is the most thermally stable, with a

decomposition temperature exceeding 300°C. In contrast, Quinolinic acid (2,3-isomer) is the

least stable, decomposing at a much lower temperature range of 188-190°C. The proximity of

the two carboxylic acid groups in the 2,3-position likely contributes to this lower stability,

facilitating decarboxylation.
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The following diagram illustrates the general workflow for the comparative thermal analysis of

the pyridinedicarboxylic acid isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2,5-ピリジンジカルボン酸 98% | Sigma-Aldrich [sigmaaldrich.com]

2. 2,5-PYRIDINEDICARBOXYLIC ACID | 100-26-5 [chemicalbook.com]

3. 3,5-Pyridinedicarboxylic acid | 499-81-0 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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